Cas no 2649071-48-5 (2-(isocyanatomethyl)-3-methylfuran)

• Product Name: 2-(isocyanatomethyl)-3-methylfuran
• CAS No: 2649071-48-5
• MF: C₇H₇NO₂
• MW: 137.135981798172
• CID: 5922600
• PubChem ID: 133682288
• Update Time: 2025-07-22

2-(isocyanatomethyl)-3-methylfuran Chemical and Physical Properties

Names and Identifiers

• 2-(isocyanatomethyl)-3-methylfuran
• 2649071-48-5
• EN300-1859323

• Inchi： 1S/C7H7NO2/c1-6-2-3-10-7(6)4-8-5-9/h2-3H,4H2,1H3
• InChI Key： LLZPDAHMXVUOAA-UHFFFAOYSA-N
• SMILES： O1C=CC(C)=C1CN=C=O

Computed Properties

• Exact Mass: 137.047678466g/mol
• Monoisotopic Mass: 137.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.6Ų

Additional information on 2-(isocyanatomethyl)-3-methylfuran

Professional Introduction to Compound with CAS No. 2649071-48-5 and Product Name: 2-(isocyanatomethyl)-3-methylfuran

The compound with the CAS number 2649071-48-5 and the product name 2-(isocyanatomethyl)-3-methylfuran represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug development and synthetic chemistry. The presence of an isocyanato group in its molecular framework makes it a versatile intermediate, facilitating various chemical transformations that are crucial for the synthesis of complex molecules.

In recent years, the demand for innovative intermediates in pharmaceutical synthesis has surged, driven by the need for more efficient and selective chemical processes. 2-(isocyanatomethyl)-3-methylfuran stands out as a promising candidate due to its reactivity and structural flexibility. This compound has been extensively studied for its role in the development of novel therapeutic agents, particularly in the realm of immunomodulatory and anti-inflammatory drugs. The isocyanatomethyl moiety allows for facile functionalization, enabling chemists to tailor the molecule for specific biological targets.

One of the most compelling aspects of 2-(isocyanatomethyl)-3-methylfuran is its utility in constructing heterocyclic compounds, which are widely prevalent in biologically active molecules. The furan ring, a key structural feature, is known for its stability and ability to engage in hydrogen bonding interactions, making it an ideal scaffold for drug design. Researchers have leveraged this compound to develop new derivatives with enhanced pharmacological properties. For instance, studies have demonstrated its efficacy in modulating enzyme activity and receptor binding, which are critical mechanisms in drug action.

The synthesis of 2-(isocyanatomethyl)-3-methylfuran involves a series of well-established organic reactions, including nucleophilic substitution and condensation reactions. The process requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as flow chemistry have been employed to optimize these reactions, reducing waste and improving scalability. These advancements align with the broader trend toward green chemistry principles, emphasizing sustainability and environmental responsibility.

Recent breakthroughs in computational chemistry have further enhanced the understanding of 2-(isocyanatomethyl)-3-methylfuran's reactivity. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level. This knowledge has been instrumental in designing more effective drug candidates with improved pharmacokinetic profiles. The integration of experimental data with computational methods has revolutionized drug discovery, allowing researchers to predict and validate molecular interactions with unprecedented accuracy.

The pharmaceutical industry has been particularly interested in exploring the potential of 2-(isocyanatomethyl)-3-methylfuran as a building block for novel therapeutics. Its structural versatility allows for the creation of molecules with diverse biological activities. For example, researchers have synthesized analogs that exhibit potent antiviral and anticancer properties. These findings underscore the compound's significance as a pharmacophore in medicinal chemistry. The ability to modify its core structure while retaining key functional groups opens up endless possibilities for drug development.

In addition to its pharmaceutical applications, 2-(isocyanatomethyl)-3-methylfuran has shown promise in materials science. Its unique chemical properties make it suitable for developing advanced polymers and coatings with enhanced durability and functionality. The isocyanato group can participate in polyurethane formation, leading to materials with exceptional mechanical strength and thermal stability. Such innovations highlight the compound's broad utility beyond traditional pharmaceuticals.

The future of research involving 2-(isocyanatomethyl)-3-methylfuran looks promising, with ongoing studies focusing on expanding its applications and understanding its mechanistic details. Collaborative efforts between academia and industry are essential to translate laboratory findings into tangible benefits for society. As our understanding of this compound grows, so does its potential to contribute to advancements in health care and material science.